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Abuja, Nigeria - The Nigeria Centre for Disease Control (NCDC) employs a multi-pronged
approach to combat infectious disease outbreaks, adapting its strategies to the unique
challenges posed by each pathogen. While comprehensive, directly comparative data on the
effectiveness of different interventions for the same disease outbreak remains limited in the
public domain, an analysis of the NCDC's response to various public health crises, including
Ebola, COVID-19, Lassa Fever, and Cholera, provides valuable insights into the strategic
deployment of public health tools. This guide offers a comparative look at these interventions,
supported by available data, to inform researchers, scientists, and drug development
professionals.

Comparing Outbreak Response Strategies: Ebola
vs. COVID-19

The NCDC's responses to the 2014 Ebola Virus Disease (EVD) outbreak and the 2020 COVID-
19 pandemic highlight a significant evolution in the nation's public health emergency response.
While both necessitated robust public health measures, the scale, and nature of the two
pandemics demanded different strategic priorities.

During the 2014 Ebola outbreak, a swift and coordinated response, including intensive contact
tracing, was critical to containing the spread of the virus.[1][2][3] In contrast, the COVID-19
pandemic required a broader range of interventions due to its mode of transmission and global
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scale. This included widespread public awareness campaigns, the establishment of a multi-
sectoral National Coronavirus Preparedness Group, and leveraging digital tools for surveillance
and communication.[1]
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Intervention

Ebola Virus
Disease (2014)

COVID-19 (2020)

Key Differentiating
Factors

Contact Tracing

Atotal of 899 contacts
were traced in Lagos,
Port Harcourt, and
Enugu, which was
instrumental in halting

transmission.[2]

Implemented through
the National
Coronavirus
Preparedness Group,
leveraging existing
community networks
from previous
outbreaks. By October
2020, approximately
80% of states
reported tracing 90%

of contacts.[4]

The scale of contact
tracing for COVID-19
was significantly
larger and more
complex due to
widespread
community
transmission.

Public Awareness &

Communication

Focused on direct
community
engagement,
including street-to-
street information
campaigns to explain
the risks of Ebola.[3]

Utilized a wide array
of platforms, including
social media (Twitter),
SMS messaging,
radio, and a dedicated
website to
disseminate
information and
counter

misinformation.[4]

The COVID-19
response saw a
greater emphasis on
digital communication
channels to reach a
broader audience and
combat a high volume

of misinformation.

Surveillance

Relied on the existing
Integrated Disease
Surveillance and
Response (IDSR)
system for case
identification and

reporting.[5]

Deployed the
Surveillance Outbreak
Response
Management and
Analysis System
(SORMAS), a mobile
digital tool, to improve
the timeliness and
completeness of

reporting.[6]

The use of digital
surveillance tools like
SORMAS during the
COVID-19 pandemic
marked a significant
technological
advancement in
Nigeria's public health
surveillance

capabilities.
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Laboratory Capacity

Two laboratories in
Lagos had the
capacity to test for
Ebola, enabling rapid
confirmation of initial

cases.[3]

The NCDC leveraged
prior investments from
the US President's
Emergency Plan for
AIDS Relief
(PEPFAR) to
repurpose laboratories
for COVID-19 testing,
significantly
expanding the
national testing

capacity.[7]

The response to
COVID-19
demonstrated a more
adaptable and
scalable laboratory
network, building on

existing infrastructure.

Lassa Fever Interventions: A Focus on Surveillance
and Response

Lassa fever is an endemic disease in Nigeria, with the NCDC leading efforts to control its
spread. The response strategy involves a combination of surveillance, case management, and
community engagement.
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Intervention

Description

Available Data

Surveillance

The NCDC utilizes the
Integrated Disease
Surveillance and Response
(IDSR) system to monitor
Lassa fever cases across the

country.

In 2018, a significant Lassa
fever outbreak resulted in
1,893 reported cases, with 423
confirmed and 106 deaths (a
case-fatality rate of 25.1%).[6]

Emergency Operations

Activation of a national
multisectoral Emergency
Operations Centre for Lassa
Fever (LF-EOC) to coordinate

response activities.

The LF-EOC brings together
various stakeholders to

manage outbreaks effectively.

Public Awareness

Dissemination of information
on prevention measures, such
as safe food storage and

avoiding contact with rodents.

Public health advisories are
regularly issued to inform the
public about risks and

preventive actions.

Case Management

Provision of medical care for
confirmed cases in specialized

treatment centers.

The case-fatality rate is a key
indicator of the effectiveness of

case management.

Cholera Outbreak Response: The Role of Public
Health Advisories and WASH Interventions

Cholera outbreaks in Nigeria are often linked to inadequate access to clean water, sanitation,

and hygiene (WASH). The NCDC's response emphasizes prevention through public health

advisories and collaboration with partners on WASH interventions.
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Intervention

Description

Available Data

Public Health Advisories

The NCDC issues alerts to the
public about increasing cholera
cases and provides guidance
on preventive measures such
as boiling drinking water and

practicing good hygiene.[7]

From January 1 to June 11,
2024, a total of 1,141
suspected and 65 confirmed
cases of cholera with 30
deaths were reported from 96
Local Government Areas in 30

states.[7]

WASH Interventions

Collaboration with the Federal
Ministries of Environment and
Water Resources, WHO, and
UNICEF to improve access to

safe water and sanitation in

The effectiveness of these
interventions is measured by
the reduction in the incidence

of cholera over time.

affected communities.[7]

Prompt administration of oral Early detection and treatment

Case Management rehydration solution (ORS) and  are crucial to reducing the

antibiotics for treatment.[7] case fatality rate.

Methodologies and Experimental Protocols

Detailed, step-by-step experimental protocols for the evaluation of these public health
interventions are not consistently available in the public domain. The information provided in
published reports and articles generally describes the overall methodological approach rather
than providing granular protocols.

For instance, evaluations of the Integrated Disease Surveillance and Response (IDSR) system
often involve cross-sectional studies that review performance indicators, conduct key informant
interviews, and analyze surveillance data to assess the system's effectiveness in terms of
timeliness, completeness, and response to public health events.[8][9]

The methodology for investigating outbreaks, as outlined by the CDC and often adopted by the
NCDC, follows a structured approach:

o Preparation for Field Work: Assembling the investigation team and necessary resources.
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» Establishing the Existence of an Outbreak: Confirming that the number of cases exceeds the
expected level.

 Verifying the Diagnosis: Ensuring the accuracy of laboratory and clinical findings.
e Constructing a Working Case Definition: Defining the criteria for a case.

o Systematic Case Finding and Information Recording: Actively searching for cases and
documenting relevant data.

» Descriptive Epidemiology: Analyzing the data by person, place, and time.
o Developing Hypotheses: Formulating potential explanations for the outbreak.
o Evaluating Hypotheses Epidemiologically: Testing the hypotheses through analytical studies.

e Reconsidering, Refining, and Re-evaluating Hypotheses: Modifying hypotheses as new
information becomes available.

o Comparing and Reconciling with Laboratory and Environmental Studies: Integrating different
sources of evidence.

e Implementing Control and Prevention Measures: Taking action to stop the outbreak.
e Initiating or Maintaining Surveillance: Monitoring the situation.
o Communicating Findings: Disseminating the results of the investigation.[10]

Visualizing NCDC's Outbreak Response Workflow

The following diagram illustrates a generalized workflow for the NCDC's response to an
infectious disease outbreak, from initial detection to the implementation of control measures.
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Caption: Generalized workflow of NCDC's infectious disease outbreak response.

Logical Relationship of NCDC's Core Functions

The NCDC's effectiveness is built on the interplay of its core functions. The following diagram

illustrates the logical relationship between surveillance, laboratory services, and emergency

response in protecting public health.
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Caption: Interrelationship of NCDC's core public health functions.

In conclusion, while a direct quantitative comparison of the effectiveness of different NCDC
public health interventions for the same disease outbreak is challenging due to the lack of
publicly available data, an examination of the NCDC's response to various health crises reveals
a dynamic and evolving approach. The strategic integration of surveillance, laboratory services,
and emergency response, coupled with targeted communication and community engagement,
forms the cornerstone of Nigeria's efforts to safeguard public health. Further research with
detailed protocols and comparative effectiveness data would be invaluable in optimizing future
public health interventions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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